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Compound of Interest

Compound Name: 4-Hydroxyantipyrine

Cat. No.: B057837 Get Quote

An In-depth Technical Guide to 4-
Hydroxyantipyrine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxyantipyrine, a primary

metabolite of the analgesic and antipyretic drug antipyrine. This document details its chemical

properties, metabolic pathways, and its application in drug metabolism research, particularly as

a probe for cytochrome P450 enzyme activity. Detailed experimental protocols for its analysis

are also provided.

Core Properties of 4-Hydroxyantipyrine
4-Hydroxyantipyrine is a key metabolite in the biotransformation of antipyrine. Its

quantification is crucial for pharmacokinetic and pharmacodynamic studies.
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Property Value Reference

CAS Number 1672-63-5 [1]

Molecular Formula C₁₁H₁₂N₂O₂ [1]

Molecular Weight 204.22 g/mol [1]

IUPAC Name
4-hydroxy-1,5-dimethyl-2-

phenylpyrazol-3-one
[1]

Metabolic Pathway of Antipyrine
Antipyrine undergoes extensive metabolism in the liver, primarily mediated by the cytochrome

P450 (CYP) enzyme system, to form several metabolites. The formation of 4-
Hydroxyantipyrine is a major metabolic route.
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Cytochrome P450 Enzymes

Antipyrine

4-Hydroxyantipyrine

4-Hydroxylation

Norantipyrine

N-Demethylation

3-Hydroxymethylantipyrine

3-Methyl-hydroxylation

CYP3A4

CYP1A2

CYP2C Subfamily

CYP1A2

CYP2C9
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Start: Human Plasma Sample

Protein Precipitation
(e.g., with acetonitrile)

Centrifugation

Supernatant Transfer

Injection into HPLC System

Chromatographic Separation
(C18 column)

UV Detection

Data Analysis and Quantification

End: 4-Hydroxyantipyrine
Concentration
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Start: Thaw Human
Liver Microsomes & Reagents

Prepare Incubation Mixture
(Microsomes, Buffer, Antipyrine)

Pre-incubate at 37°C

Initiate Reaction
(Add NADPH)

Incubate at 37°C with Agitation

Terminate Reaction
(Add Acetonitrile)

Sample Processing
(Centrifugation, Supernatant Transfer)

LC-MS/MS Analysis

End: Metabolite Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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